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Compound of Interest

Compound Name: Celestolide

Cat. No.: B023127

Introduction

Celestolide, with the CAS number 13171-00-1, is a synthetic polycyclic musk fragrance widely
utilized in a variety of consumer products, including perfumes, detergents, soaps, and
cosmetics, for its persistent, warm, and powdery musk scent.[1][2][3][4][5] Chemically known as
1-(6-tert-Butyl-1,1-dimethyl-2,3-dihydro-1H-inden-4-yl)ethanone, and also referred to as ADBI,
it belongs to a class of compounds valued for their stability and longevity in formulations.[3][5]
[6] However, the very properties that make Celestolide a desirable fragrance ingredient—its
chemical stability and lipophilicity—also raise concerns about its environmental fate,
persistence, and potential for bioaccumulation.[4] This technical guide provides a
comprehensive overview of the environmental persistence and biodegradability of Celestolide,
summarizing key data, outlining experimental protocols, and illustrating relevant environmental

processes.

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physical and chemical
properties. Celestolide is a solid, lipophilic substance with low water solubility and moderate
volatility.[7] These characteristics are fundamental to understanding its partitioning in the
environment. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Celestolide
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Property Value Reference(s)
Molecular Formula C17H240 [71[81I9]
Molecular Weight 244.37 g/mol [61[71[8]
Physical Form Almost white crystals/solid [718]
Melting Point 78.5°C [61[7]
Boiling Point 304.5 °C at 101.325 kPa [7]
Water Solubility 0.015 mg/L [61[7]
Vapor Pressure 0.05 Paat21°C [7]

Log Kow (Octanol-Water

Partition Coefficient) >7 7
Henry's Law Constant 1.78 x 10—2 atm-m?3/mol [7]
Bioconcentration Factor (BCF) Estimated at 700 [7]

Environmental Fate and Persistence

Celestolide is considered persistent in the environment due to its extremely low rate of
biodegradation.[4] Its widespread use in personal care and cleaning products leads to its
continuous release into the environment, primarily through wastewater treatment plant (STP)
effluents and biosolids.[4]

Environmental Partitioning

Upon release into the environment, Celestolide's high lipophilicity (Log Kow = 5.7) and low
water solubility govern its distribution.[7]

o Water and Sediment: When released into surface waters, Celestolide is expected to adsorb
strongly to suspended solids and sediment.[7] Volatilization from water surfaces is a potential
fate process but is likely attenuated by this adsorption.[7]

e Soil: Celestolide exhibits low mobility in soil. Due to its high lipophilicity, a significant fraction
entering STPs (up to 85%) can be removed by adsorption to sludge, which may
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subsequently be applied to land as biosolids, leading to soil contamination. Multimedia
partitioning models predict that Celestolide will predominantly partition to the soil
compartment (approx. 81.9%), with smaller amounts partitioning to water (12.8%) and
sediment (4.65%).

» Air: While considered moderately volatile, its atmospheric lifetime is relatively short (a few
hours) due to reactions with OH radicals, suggesting that long-range atmospheric transport
is not a primary concern.[10]
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1. Preparation
- Add Test Substance to Mineral Medium
- Inoculate with Microorganisms
- Prepare Blank & Reference Controls
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2. Incubation (28 days)
- Seal in Respirometer Bottle
- Constant Temperature
- Aerobic Conditions

l

3. Measurement

- Continuously monitor Oz2 consumption
(pressure change in headspace)

4. Calculation
- Calculate % Biodegradation vs.
Theoretical Oxygen Demand (ThOD)

5. Evaluation
- Compare results to pass level (260% ThOD)
- Check for 10-day window criterion

Result: Readily
Biodegradable

Result: Not Readily
Biodegradable
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental Persistence and Biodegradability of
Celestolide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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biodegradability-of-celestolide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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